Cas no 94023-52-6 (3-Thiopheneacetic acid,butyl ester)

• Product Name: 3-Thiopheneacetic acid,butyl ester
• CAS No: 94023-52-6
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• CID: 811493
• PubChem ID: 3023340
• Update Time: 2025-04-19

3-Thiopheneacetic acid,butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiopheneacetic acid,butyl ester
• butyl 2-thiophen-3-ylacetate
• butyl 3-thienylacetate
• 3-Thiopheneacetic acid, butyl ester
• BUTYL 3-THIOPHENEACETATE
• UNII-WXW592588Q
• EINECS 301-650-0
• 94023-52-6
• WXW592588Q
• NS00039920
• DTXSID50240313

• Inchi： 1S/C10H14O2S/c1-2-3-5-12-10(11)7-9-4-6-13-8-9/h4,6,8H,2-3,5,7H2,1H3
• InChI Key： NMZFYSUKQWEIBV-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(=O)OCCCC

Computed Properties

• Exact Mass: 198.07145
• Monoisotopic Mass: 198.07145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.5

Experimental Properties

• Density: 1.094
• Boiling Point: 265.9°Cat760mmHg
• Flash Point: 114.6°C
• Refractive Index: 1.513